Cas no 1036007-71-2 (5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine)
1036007-71-2 structure
Product Name:5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
CAS No:1036007-71-2
MF:C14H12N2O
MW:224.257883071899
CID:1138023
PubChem ID:25026502
Update Time:2025-04-20
5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine
- 5-Benzyloxy-1H-pyrrolo[2,3-b]pyridine
- SCHEMBL4786218
- 1036007-71-2
- DB-368084
-
- Inchi: 1S/C14H12N2O/c1-2-4-11(5-3-1)10-17-13-8-12-6-7-15-14(12)16-9-13/h1-9H,10H2,(H,15,16)
- InChI Key: PRFQOZBCVMITNX-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1=CN=C2C(C=CN2)=C1
Computed Properties
- Exact Mass: 224.09506
- Monoisotopic Mass: 224.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- PSA: 37.91
5-(Benzyloxy)-1h-pyrrolo[2,3-b]pyridine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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